Cas no 62953-73-5 (1-(Carboxymethyl)cyclopentanecarboxylic acid)

• Product Name: 1-(Carboxymethyl)cyclopentanecarboxylic acid
• CAS No: 62953-73-5
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 526414
• Update Time: 2026-04-29

1-(Carboxymethyl)cyclopentanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneaceticacid, 1-carboxy-
• 1-(carboxymethyl)cyclopentane-1-carboxylic acid
• 1-(Carboxymethyl)cyclopentanecarboxylic acid
• BUTTPARK 146\08-62
• 1-carboxy-1-cyclopentane acetic acid
• 1-cyclopentane-1-carboxy-1-acetic acid
• 2-cyclopentane-2-carboxyacetic acid

• Inchi： InChI=1S/C8H12O4/c9-6(10)5-8(7(11)12)3-1-2-4-8/h1-5H2,(H,9,10)(H,11,12)
• InChI Key： DJUIQOUBGNHWPP-UHFFFAOYSA-N
• SMILES： C1CCC(C1)(CC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 172.07400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 74.60000
• LogP: 1.10610

Additional information on 1-(Carboxymethyl)cyclopentanecarboxylic acid

1-(Carboxymethyl)cyclopentanecarboxylic Acid: A Comprehensive Overview

1-(Carboxymethyl)cyclopentanecarboxylic acid (CAS No. 62953-73-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclopentane ring with a carboxymethyl group attached to one of the carbon atoms, making it a valuable building block for the development of new molecules and materials.

The chemical structure of 1-(carboxymethyl)cyclopentanecarboxylic acid is particularly noteworthy. The cyclopentane ring provides a rigid framework that can influence the conformational properties of the molecule, while the carboxymethyl group introduces functional versatility. This combination of structural features makes the compound suitable for a wide range of applications, from drug discovery to polymer synthesis.

In the realm of pharmaceutical research, 1-(carboxymethyl)cyclopentanecarboxylic acid has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activity and potential therapeutic applications. For instance, researchers have investigated its anti-inflammatory properties, finding that it can effectively inhibit certain pro-inflammatory cytokines and enzymes. This makes it a candidate for treating conditions such as arthritis and other inflammatory disorders.

Moreover, the compound's synthetic versatility has been leveraged in the development of novel drug delivery systems. Its carboxyl groups can be readily functionalized to create conjugates with targeting ligands or other bioactive molecules, enhancing its specificity and efficacy. This approach has been particularly useful in the design of targeted therapies for cancer and other diseases.

In addition to its pharmaceutical applications, 1-(carboxymethyl)cyclopentanecarboxylic acid has found use in materials science. Its ability to form stable complexes with various metals has led to its incorporation into metal-organic frameworks (MOFs) and other advanced materials. These materials have applications in gas storage, catalysis, and separation processes. The rigid cyclopentane ring provides structural stability, while the carboxyl groups facilitate strong metal-ligand interactions.

The synthesis of 1-(carboxymethyl)cyclopentanecarboxylic acid is well-documented in the literature. Common methods include the reaction of cyclopentanecarboxylic acid with chloroacetic acid or bromoacetic acid in the presence of a base, followed by hydrolysis to form the final product. These synthetic routes are generally efficient and can be scaled up for industrial production.

Recent advancements in green chemistry have also focused on developing more sustainable methods for synthesizing this compound. For example, researchers have explored catalytic processes using environmentally friendly catalysts such as metal-organic frameworks (MOFs) and biocatalysts. These approaches not only reduce waste but also improve the overall efficiency and cost-effectiveness of the synthesis process.

In terms of safety and handling, 1-(carboxymethyl)cyclopentanecarboxylic acid is generally considered safe when proper precautions are taken. It is important to handle the compound in well-ventilated areas and use appropriate personal protective equipment (PPE) such as gloves and goggles. Additionally, it should be stored in a cool, dry place away from incompatible substances.

The future prospects for 1-(carboxymethyl)cyclopentanecarboxylic acid are promising. Ongoing research continues to uncover new applications and improve existing methods for its synthesis and use. As our understanding of this compound deepens, it is likely to play an increasingly important role in various scientific and industrial fields.

In conclusion, 1-(carboxymethyl)cyclopentanecarboxylic acid (CAS No. 62953-73-5) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure, synthetic versatility, and biological activity make it a valuable asset in pharmaceutical research, materials science, and chemical synthesis. As research in these areas continues to advance, the importance of this compound is likely to grow even further.